Cas no 547-23-9 (b,y-Carotene, 3',4'-didehydro-)

• Product Name: b,y-Carotene, 3',4'-didehydro-
• CAS No: 547-23-9
• MF: C₄₀H₅₄
• MW: 534.856771945953
• CID: 371543
• PubChem ID: 5281253
• Update Time: 2025-04-19

b,y-Carotene, 3',4'-didehydro- Chemical and Physical Properties

Names and Identifiers

• b,y-Carotene, 3',4'-didehydro-
• 3',4'-Didehydro-b,y-carotene
• 2-[(1E,3E,5E,7E,9E,11E,13E,15E,17E,19E,21E)-3,7,12,16,20,24-hexamethylpentacosa-1,3,5,7,9,11,13,15,17,19,21,23-dodecaenyl]-1,3,3-trimethylcyclohexene
• torulene
• DTXSID901029634
• .BETA.,.PSI.-CAROTENE, 3,4-DIDEHYDRO-
• Torulin
• UNII-7KKR9CWX9P
• (3'E)-3',4'-didehydro-beta,psi-carotene
• 3',4'-Didehydro-beta,psi-carotene
• (3'Z)-3',4'-Didehydro-beta,psi-carotene
• 3,4-DIDEHYDRO-.BETA.,.PSI.-CAROTENE
• CHEBI:9638
• ALL-TRANS-TORULENE
• 547-23-9
• .GAMMA.-CAROTENE, 3,4-DIDEHYDRO-, ALL-TRANS-
• 2-((1E,3E,5E,7E,9E,11E,13E,15E,17E,19E,21E)-3,7,12,16,20,24-HEXAMETHYLPENTACOSA-1,3,5,7,9,11,13,15,17,19,21,23-DODECAENYL)-1,3,3-TRIMETHYLCYCLOHEXENE
• 7KKR9CWX9P
• Q7827444
• C08613
• LMPR01070088
• beta,psi-Carotene, 3',4'-didehydro-

• Inchi： 1S/C40H54/c1-32(2)18-13-21-35(5)24-15-26-36(6)25-14-22-33(3)19-11-12-20-34(4)23-16-27-37(7)29-30-39-38(8)28-17-31-40(39,9)10/h11-16,18-27,29-30H,17,28,31H2,1-10H3/b12-11+,21-13+,22-14+,23-16+,26-15+,30-29+,33-19+,34-20+,35-24+,36-25+,37-27+
• InChI Key： AIBOHNYYKWYQMM-MXBSLTGDSA-N
• SMILES： C1(C)(C)C(/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C=C(\C)/C)/C)/C)=C(C)CCC1

Computed Properties

• Exact Mass: 448.318875
• Monoisotopic Mass: 448.318875
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.2
• XLogP3: 14.6

Experimental Properties

• Density: 0.92
• Melting Point: 183-184 °C
• Boiling Point: 669.6°Cat760mmHg
• Flash Point: 353.6°C
• Refractive Index: 1.555

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Carotenes